Cas no 88180-41-0 (3-Benzofuranmethanol, benzoate)
88180-41-0 structure
Product Name:3-Benzofuranmethanol, benzoate
CAS No:88180-41-0
MF:C16H12O3
MW:252.264684677124
CID:641960
PubChem ID:13167179
Update Time:2025-04-19
3-Benzofuranmethanol, benzoate Chemical and Physical Properties
Names and Identifiers
-
- 3-Benzofuranmethanol, benzoate
- 1-benzofuran-2-ylmethanol,benzoic acid
- Benzofuran-3-ylmethyl benzoate
- 88180-41-0
-
- Inchi: 1S/C16H12O3/c17-16(12-6-2-1-3-7-12)19-11-13-10-18-15-9-5-4-8-14(13)15/h1-10H,11H2
- InChI Key: HBILZSXHCIEAIM-UHFFFAOYSA-N
- SMILES: O1C=C(COC(C2C=CC=CC=2)=O)C2C=CC=CC1=2
Computed Properties
- Exact Mass: 270.08900
- Monoisotopic Mass: 252.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 39.4Ų
Experimental Properties
- PSA: 70.67000
- LogP: 3.30990
3-Benzofuranmethanol, benzoate Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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